Cas no 2172143-83-6 (2,2-difluoro-3-(2-methylpropyl)aminopropanamide)

• Product Name: 2,2-difluoro-3-(2-methylpropyl)aminopropanamide
• CAS No: 2172143-83-6
• MF: C₇H₁₄F₂N₂O
• MW: 180.195668697357
• CID: 6227720
• PubChem ID: 165842033
• Update Time: 2025-07-14

2,2-difluoro-3-(2-methylpropyl)aminopropanamide Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(2-methylpropyl)aminopropanamide
• EN300-1269927
• 2172143-83-6
• 2,2-difluoro-3-[(2-methylpropyl)amino]propanamide

• Inchi： 1S/C7H14F2N2O/c1-5(2)3-11-4-7(8,9)6(10)12/h5,11H,3-4H2,1-2H3,(H2,10,12)
• InChI Key： DLPMEWMHTAAEPR-UHFFFAOYSA-N
• SMILES： FC(C(N)=O)(CNCC(C)C)F

Computed Properties

• Exact Mass: 180.10741940g/mol
• Monoisotopic Mass: 180.10741940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 2,2-difluoro-3-(2-methylpropyl)aminopropanamide

2,2-Difluoro-3-(2-Methylpropyl)Aminopropanamide: A Comprehensive Overview

2,2-Difluoro-3-(2-Methylpropyl)Aminopropanamide, identified by the CAS registry number 2172143-83-6, is a chemical compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound is characterized by its fluorinated amide group and its branched alkyl chain, which contribute to its distinct chemical properties. Recent studies have highlighted its potential in fields such as pharmacology, materials science, and agrochemicals, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of 2,2-difluoro-3-(2-methylpropyl)aminopropanamide consists of a central propane backbone with two fluorine atoms attached to the second carbon. This fluorination is significant as it enhances the compound's stability and bioavailability, making it suitable for applications where durability and effectiveness are paramount. The presence of the amino group on the third carbon further adds to its functional versatility, enabling it to participate in various chemical reactions and interactions.

Recent advancements in synthetic chemistry have led to more efficient methods for the production of 2,2-difluoro-3-(2-methylpropyl)aminopropanamide. Researchers have explored novel catalytic systems and reaction pathways that not only improve yield but also reduce environmental impact. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound while maintaining high purity levels. Such innovations underscore the compound's importance in modern chemical manufacturing.

In terms of physical properties, 2,2-difluoro-3-(2-methylpropyl)aminopropanamide exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common solvents such as water and organic solvents like dichloromethane varies depending on the specific conditions, but it generally shows moderate solubility in polar solvents due to its amide functionality. These properties make it suitable for use in both aqueous and non-aqueous environments, broadening its applicability.

The biological activity of 2,2-difluoro-3-(2-methylpropyl)aminopropanamide has been a focal point of recent research efforts. Studies have demonstrated that this compound possesses potent anti-inflammatory properties, making it a promising candidate for the development of new pharmaceutical agents. Additionally, its ability to inhibit certain enzymes associated with neurodegenerative diseases has been reported in preclinical models, suggesting potential applications in the treatment of conditions such as Alzheimer's disease.

In the agricultural sector, 2,2-difluoro-3-(2-methylpropyl)aminopropanamide has shown potential as a herbicide due to its ability to selectively inhibit plant growth without causing significant harm to surrounding ecosystems. Field trials conducted under controlled conditions have indicated that this compound can effectively control weed growth while maintaining crop health. These findings align with global efforts to develop sustainable agricultural practices that minimize environmental impact.

The environmental fate of 2,2-difluoro-3-(2-methylpropyl)aminopropanamide is another area of active research. Scientists are investigating how this compound degrades in natural environments such as soil and water bodies. Preliminary results suggest that it undergoes microbial degradation under aerobic conditions, producing innocuous byproducts such as carbon dioxide and water. This biodegradability is crucial for ensuring that its use does not pose long-term risks to ecosystems.

In conclusion, cas no 836, or cas no 845567999, represents a versatile chemical entity with a wide range of potential applications across multiple industries. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool for addressing contemporary challenges in medicine, agriculture, and materials science. As research into this compound continues to unfold, it is anticipated that new insights will further enhance its utility and expand its role in various sectors.